Cas no 142596-33-6 (Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)-)

• Product Name: Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)-
• CAS No: 142596-33-6
• MF: C₇H₉ClN₂O₃S
• MW: 236.675959348679
• CID: 101000
• PubChem ID: 15238929
• Update Time: 2025-10-28

Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)-
• 4-Chloro-6-ethoxy-2-(methylsulfonyl)pyrimidine
• 4-CHLORO-6-ETHOXY-2-METHANESULFONYL-PYRIMIDINE
• 4-chloro-6-ethoxy-2-methylsulfonylpyrimidine
• 6-CHLORO-4-ETHOXY-2-METHYLSULFONYL PYRIMIDINE
• Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)
• A885171
• AM100242
• 4-Chloro-6-ethoxy-2-methanesulfonylpyrimidine
• AKOS015940748
• 142596-33-6
• FT-0768356
• SCHEMBL9432390
• DTXSID60570370
• 6-Chloro-4-ethoxy-2-methylsulfonylpyrimidine
• 4-Chloro-6-ethoxy-2-(methanesulfonyl)pyrimidine
• DA-17272
• G71294

• MDL： MFCD18837184
• Inchi： 1S/C7H9ClN2O3S/c1-3-13-6-4-5(8)9-7(10-6)14(2,11)12/h4H,3H2,1-2H3
• InChI Key： BIIFVYOBZAKHIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(N=1)S(C)(=O)=O)OCC

Computed Properties

• Exact Mass: 236.00200
• Monoisotopic Mass: 236.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.391
• PSA: 77.53000
• LogP: 2.01300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)-

Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- (CAS No. 142596-33-6): A Comprehensive Overview in Modern Chemical Biology

Pyrimidine derivatives have long been recognized as pivotal scaffolds in the pharmaceutical and agrochemical industries due to their diverse biological activities. Among these, Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- (CAS No. 142596-33-6) stands out as a compound of significant interest, owing to its unique structural features and promising pharmacological properties. This introduction delves into the chemical characteristics, synthetic pathways, and most notably, the latest research applications of this compound in the realm of chemical biology.

The molecular structure of Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- encompasses several key functional groups that contribute to its reactivity and biological efficacy. The presence of a chloro substituent at the 4-position enhances its potential as a bioisostere, allowing for interactions with biological targets similar to those of other halogenated pyrimidines. Additionally, the ethoxy group at the 6-position introduces a hydrophilic moiety, which can influence solubility and metabolic stability. The methylsulfonyl group at the 2-position adds a lipophilic character while also serving as a site for further derivatization, making this compound a versatile building block for drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)-. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations not only make the compound more accessible for research purposes but also open avenues for exploring novel derivatives with enhanced properties.

In the context of medicinal chemistry, Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- has garnered attention for its potential applications in oncology and anti-inflammatory therapies. Studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression. For instance, research indicates that this compound can inhibit the activity of enzymes such as tyrosine kinases, which are often overexpressed in tumor cells. Furthermore, its structural motif is reminiscent of established antiviral agents, suggesting possible applications in combating viral infections.

The anti-inflammatory potential of Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- has also been explored in preclinical studies. By targeting inflammatory cytokines and chemokines, this compound shows promise in reducing inflammation associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality provided by the chloro and methylsulfonyl groups allows for precise interactions with cellular receptors, thereby minimizing off-target effects.

Another area where Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- has shown promise is in the development of next-generation antibiotics. The rise of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial agents. Pyrimidine derivatives have historically played a crucial role in this endeavor, and Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- is no exception. Preliminary studies suggest that it can disrupt bacterial cell wall synthesis and interfere with essential metabolic processes, making it a potent candidate for further development.

The role of computational chemistry in optimizing Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- derivatives cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

Environmental considerations are also increasingly becoming a focus in the development of new chemical entities like Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)-. Sustainable synthetic routes that minimize waste generation and energy consumption are being prioritized. Additionally, efforts are underway to develop biodegradable derivatives that reduce environmental impact without compromising efficacy.

The future prospects for Pyrimidine,4-chloro-6-ethoxy-2-(methylsulfonyl)- are bright, with ongoing research uncovering new therapeutic applications and synthetic strategies. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine.